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Compound of Interest

Compound Name: Alanylphenylalanine

Cat. No.: B1664496 Get Quote

For researchers and professionals in the scientific community, the responsible management of

chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This

guide provides detailed, procedural instructions for the proper disposal of

Alanylphenylalanine, ensuring adherence to safety protocols and regulatory compliance. The

following information is synthesized from safety data sheets (SDS) and general best practices

for laboratory chemical waste management.

Immediate Safety and Personal Protective
Equipment (PPE)
Before initiating any disposal procedures for Alanylphenylalanine, it is imperative to be

outfitted with the appropriate Personal Protective Equipment (PPE) to minimize exposure risk.

Recommended PPE:

Eye Protection: Wear chemical safety goggles or glasses.[1][2]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Gloves should be

inspected before use and disposed of properly after handling.[1][2][3]

Body Protection: A laboratory coat or other protective clothing is essential to prevent skin

contact.[1][2]
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Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved respirator should be used.[2][4] Work should be conducted in a well-ventilated

area.[3][5]

Quantitative Data Summary
While a comprehensive experimental profile for Alanylphenylalanine is not extensively

detailed in all safety documents, the following table summarizes key available data.

Property Data Reference

Chemical Name
N-DL-alanyl-DL-3-

phenylalanine
ECHEMI Safety Data Sheet

Synonyms
DL-Alanyl-DL-phenylalanine,

Alanylphenylalanine
ECHEMI Safety Data Sheet

CAS Number 3061-90-3
Fisher Scientific Safety Data

Sheet

Hazard Classification

Not considered hazardous by

the 2012 OSHA Hazard

Communication Standard (29

CFR 1910.1200)

Fisher Scientific Safety Data

Sheet

Stability
Stable under normal

conditions.

Fisher Scientific Safety Data

Sheet

Incompatible Materials Strong oxidizing agents.
Fisher Scientific Safety Data

Sheet

Step-by-Step Disposal Protocol
The proper disposal of Alanylphenylalanine should always be conducted in accordance with

local, state, and federal regulations. It is crucial to consult with your institution's Environmental

Health and Safety (EHS) department for specific guidance.[6]

1. Waste Identification and Segregation:

Treat all Alanylphenylalanine waste as chemical waste.[4]
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Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's EHS department.[4]

2. Containment:

Solid Waste: Carefully collect any unused or expired Alanylphenylalanine powder, along

with any contaminated disposable items (e.g., weigh boats, pipette tips), and place them into

a clearly labeled, sealable, and chemically compatible waste container.[3][5][6] Avoid

generating dust during this process.[3][5]

Liquid Waste (Aqueous Solutions): For dilute aqueous solutions, consult your local EHS for

approval for drain disposal. If approved, flush with a copious amount of water.[6] For

concentrated solutions or solutions containing other hazardous materials, collect the liquid

waste in a labeled, sealed container.[6]

3. Labeling:

Clearly label the waste container with "Chemical Waste" and the full chemical name:

"Alanylphenylalanine".[4][6]

Include the approximate quantity of the waste and the date of accumulation.[4]

4. Storage:

Store the sealed waste container in a designated chemical waste accumulation area.[4][6]

This area should be secure and away from incompatible materials.[4]

5. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the chemical waste.[4]

Provide them with all necessary information regarding the waste stream.[4]

Alternatively, surplus and non-recyclable solutions may be offered to a licensed disposal

company.[2]

Spill Management and Cleanup
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In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent environmental contamination.

Evacuate and Ventilate: For a significant spill, evacuate unnecessary personnel from the

area and ensure adequate ventilation.[2][3]

Containment:

Solid Spills: Carefully sweep or shovel up the material, avoiding dust formation, and place

it into a suitable, labeled container for disposal.[2][5]

Liquid Spills: Use an inert absorbent material to contain the spill.[2]

Disposal of Cleanup Materials: All contaminated materials, including absorbent pads and

cleaning supplies, should be placed in a sealed, labeled container for proper disposal as

chemical waste.[2]

Environmental Precautions: Prevent the spill from entering drains or the environment.[3]

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Alanylphenylalanine.
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Caption: Disposal workflow for Alanylphenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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